Cas no 68194-05-8 (2,2',3,4',6-pentachlorobiphenyl)

• Product Name: 2,2',3,4',6-pentachlorobiphenyl
• CAS No: 68194-05-8
• MF: C₁₂H₅Cl₅
• MW: 326.433098554611
• CID: 969470
• PubChem ID: 50099
• Update Time: 2025-04-19

2,2',3,4',6-pentachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 2,2',3,4',6-pentachlorobiphenyl
• 1,2,4-trichloro-3-(2,4-dichlorophenyl)benzene
• 68194-05-8
• 1,1'-Biphenyl, 2,2',3,4',6-pentachloro-
• SCHEMBL4450039
• PCB 91
• 1,1'-Biphenyl, 2,2',3,4',6-pentachloro
• 2,2',3,4',6-Pentachloro-1,1'-biphenyl
• DTXCID0045670
• CXKIGWXPPVZSQK-UHFFFAOYSA-N
• PCB91
• Q27291852
• VIU6O9X06D
• NS00076988
• DTXSID1073608
• UNII-VIU6O9X06D
• PCB-91

• MDL： MFCD00661146
• Inchi： 1S/C12H5Cl5/c13-6-1-2-7(10(16)5-6)11-8(14)3-4-9(15)12(11)17/h1-5H
• InChI Key： CXKIGWXPPVZSQK-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C1C=CC(=CC=1Cl)Cl)Cl)Cl

Computed Properties

• Exact Mass: 323.88300
• Monoisotopic Mass: 323.883389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 6.62060

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls